Cas no 430447-82-8 (1-(3,4-Dihydroxyphenyl)-2-(4,6-dimethylpyrimidin-2-yl)thioethanone)

• Product Name: 1-(3,4-Dihydroxyphenyl)-2-(4,6-dimethylpyrimidin-2-yl)thioethanone
• CAS No: 430447-82-8
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• MDL: MFCD02366449
• CID: 1085943
• PubChem ID: 715454
• Update Time: 2025-11-01

1-(3,4-Dihydroxyphenyl)-2-(4,6-dimethylpyrimidin-2-yl)thioethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dihydroxyphenyl)-2-((4,6-dimethylpyrimidin-2-yl)thio)ethanone
• 1-(3,4-dihydroxyphenyl)-2-(4,6-dimethylpyrimidin-2-yl)sulfanylethanone
• 1-(3,4-Dihydroxy-phenyl)-2-(4,6-dimethyl-pyrimidin-2-ylsulfanyl)-ethanone
• AC1LEOKI
• AC1Q2IDZ
• CHEMBL592869
• CTK4I6926
• Oprea1_571327
• BDBM50309564
• MLS-0315687.0002
• 1-(3,4-DIHYDROXYPHENYL)-2-[(4,6-DIMETHYLPYRIMIDIN-2-YL)THIO]ETHANONE
• 1-(3,4-Dihydroxyphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]ethanone
• MFCD02366449
• 430447-82-8
• CCG-109731
• GLXC-01745
• HMS2210M21
• SR-01000471635-1
• SMR000518042
• MLS-0315687.0001
• SB59340
• MLS001206893
• MLS002460507
• CHEBI:92662
• MLS-0315687
• CID-715454
• Q27164369
• 1-(3,4-dihydroxyphenyl)-2-(4,6-dimethylpyrimidin-2-ylthio)ethanone
• HMS3355H08
• cid_715454
• AKOS000563391
• 1-(3,4-DIHYDROXYPHENYL)-2-[(4,6-DIMETHYLPYRIMIDIN-2-YL)SULFANYL]ETHANONE
• SR-01000471635
• DTXSID60351964
• AP-048/15613065
• 1-(3,4-dihydroxyphenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]ethanone
• 1-(3,4-Dihydroxyphenyl)-2-(4,6-dimethylpyrimidin-2-yl)thioethanone

• MDL： MFCD02366449
• Inchi： 1S/C14H14N2O3S/c1-8-5-9(2)16-14(15-8)20-7-13(19)10-3-4-11(17)12(18)6-10/h3-6,17-18H,7H2,1-2H3
• InChI Key： JQXFBAGVXOGSNK-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CC(C)=N1)CC(C1C=CC(=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 290.07251349g/mol
• Monoisotopic Mass: 290.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,4-Dihydroxyphenyl)-2-(4,6-dimethylpyrimidin-2-yl)thioethanone

Research Brief on 1-(3,4-Dihydroxyphenyl)-2-(4,6-dimethylpyrimidin-2-yl)thioethanone (CAS: 430447-82-8)

1-(3,4-Dihydroxyphenyl)-2-(4,6-dimethylpyrimidin-2-yl)thioethanone (CAS: 430447-82-8) is a synthetic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest scientific findings regarding this compound, focusing on its synthesis, biological activities, and potential mechanisms of action.

The compound belongs to a class of molecules that combine catechol and pyrimidine moieties, which are known to exhibit diverse pharmacological properties. Recent studies have demonstrated that 430447-82-8 shows promising antioxidant and anti-inflammatory activities, making it a potential candidate for the treatment of oxidative stress-related disorders and inflammatory diseases. Molecular docking studies suggest that the compound may interact with key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX).

In terms of chemical synthesis, researchers have developed an efficient route to produce 430447-82-8 with high yield and purity. The synthetic approach typically involves the reaction of 3,4-dihydroxyacetophenone with 2-mercapto-4,6-dimethylpyrimidine under basic conditions. Recent optimizations of this synthetic protocol have focused on improving the reaction conditions to enhance yield and reduce byproduct formation.

Pharmacological evaluations have revealed that 430447-82-8 exhibits moderate to strong free radical scavenging activity in various in vitro assays, including DPPH and ABTS radical scavenging tests. The compound's antioxidant capacity appears to be superior to several known antioxidants, which may be attributed to the presence of the catechol group in its structure. Additionally, preliminary in vivo studies in animal models have shown that the compound can reduce markers of oxidative stress and inflammation.

Recent structure-activity relationship (SAR) studies have investigated modifications to the parent structure of 430447-82-8 to enhance its biological activity and pharmacokinetic properties. These studies have identified that the catechol moiety is crucial for antioxidant activity, while the pyrimidine-thioether portion contributes to the compound's stability and potential target interactions. Some derivatives have shown improved bioavailability compared to the parent compound.

While the current research on 430447-82-8 is promising, further studies are needed to fully elucidate its mechanism of action and evaluate its safety profile. Future research directions may include more extensive preclinical testing, formulation development, and investigation of potential therapeutic applications in specific disease models. The compound represents an interesting lead structure for the development of novel antioxidant and anti-inflammatory agents.